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Compound of Interest

Compound Name:
2,4-Dimethylquinoline-8-carboxylic

acid

Cat. No.: B8725173

Get Quote

Executive Summary & Spectral Profile
Compound: 2,4-Dimethylquinoline-8-carboxylic acid Molecular Formula: C₁₂H₁₁NO₂ Core

Scaffold: Quinoline ring fused with a carboxylic acid at position 8 and methyl groups at

positions 2 and 4.[1][2][3][4][5][6]

Diagnostic Utility: The FTIR spectrum of this compound is distinct due to the interplay between

the heteroaromatic quinoline core, the hydrogen-bonded carboxylic acid dimer, and the

aliphatic methyl substituents. Unlike simpler quinolines, the 2,4-dimethyl substitution pattern

introduces specific C-H stretching and bending modes that serve as a fingerprint to distinguish

it from its non-methylated analogs (e.g., Quinoline-8-carboxylic acid).

Quick Reference: Key Diagnostic Bands
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Functional Group Vibration Mode
Wavenumber
(cm⁻¹)

Intensity/Shape

Carboxylic Acid O-H Stretch 3300–2500 Broad, jagged (dimer)

Aromatic Ring C-H Stretch 3100–3000 Weak, sharp

Methyl Groups C-H Stretch (sp³) 2980–2850
Medium, distinct

peaks

Carbonyl C=O[5][7][8] Stretch 1710–1680 Strong, sharp

Quinoline Core C=N / C=C Ring 1620–1500 Medium-Strong

C-O Bond C-O Stretch 1320–1210 Strong

Detailed Peak Interpretation
The spectrum can be dissected into three logical zones. Use this breakdown to validate the

compound's identity.

Zone 1: High Frequency (3500–2500 cm⁻¹) – The "Acid
Envelope"
This region is dominated by the carboxylic acid.

O-H Stretching (3300–2500 cm⁻¹): Expect a very broad, intense absorption band centered

around 3000 cm⁻¹.[1] This is characteristic of the O-H bond in a carboxylic acid dimer.

Differentiation: In the 2,4-dimethyl derivative, you will see sharp peaks superimposed on

this broad envelope between 2980–2850 cm⁻¹. These arise from the asymmetric and

symmetric C-H stretching of the two methyl groups (at C2 and C4).

Note: In unsubstituted Quinoline-8-carboxylic acid, these sharp aliphatic peaks are absent

or significantly weaker (arising only from impurities or backbone overtone interactions).[1]

Zone 2: The Double Bond Region (1750–1500 cm⁻¹) –
The "Fingerprint Trigger"
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C=O Stretching (1710–1680 cm⁻¹): The carbonyl peak is the most intense feature. For

aromatic carboxylic acids, conjugation with the quinoline ring lowers the frequency slightly

compared to aliphatic acids (usually <1710 cm⁻¹).

Pro-Tip: If the sample is a salt (carboxylate) or a zwitterion, this peak disappears and is

replaced by asymmetric COO⁻ stretching near 1600–1550 cm⁻¹.

Quinoline Skeletal Vibrations (1620–1500 cm⁻¹): A series of 3–4 sharp bands representing

the C=C and C=N stretching modes of the heteroaromatic ring.

Specificity: The substitution at positions 2 and 4 alters the symmetry of the ring breathing

modes, often intensifying the bands near 1600 cm⁻¹ compared to the unsubstituted

parent.

Zone 3: Fingerprint & Bending (1500–600 cm⁻¹)
Methyl Deformation (1460 & 1380 cm⁻¹): Look for the C-H bending (scissoring/umbrella)

modes of the methyl groups. The peak near 1380 cm⁻¹ is a classic methyl indicator.

C-O Stretching (1320–1210 cm⁻¹): A strong band coupled with the O-H in-plane bending.

O-H Out-of-Plane Bend (~930 cm⁻¹): A broad, medium-intensity "bump" characteristic of

carboxylic acid dimers.[1]

Comparative Analysis: Alternatives & Analogs
This section objectively compares the spectral performance of 2,4-Dimethylquinoline-8-
carboxylic acid against its closest structural alternatives to aid in selectivity.

Comparison 1: vs. Quinoline-8-carboxylic Acid
(Unsubstituted)
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Feature 2,4-Dimethyl Derivative Unsubstituted Analog

Aliphatic C-H
Distinct peaks at 2980–2850

cm⁻¹ (Methyls).[1]

Negligible/Absent in this

region.[1]

Ring Vibrations

Shifts in 1600–1500 cm⁻¹

region due to mass effect of

methyls.[1]

Standard quinoline pattern.

Solubility
Lower polarity; better solubility

in organic solvents (CHCl₃).

Higher polarity; often requires

DMSO/MeOH.

Comparison 2: vs. Isomeric Acids (e.g., 2-
Methylquinoline-4-carboxylic acid)[1]

Differentiation: While functional groups are identical, the Fingerprint Region (1000–600 cm⁻¹)

is decisive. The substitution pattern (2,4 vs 2,8 vs 4,8) changes the out-of-plane C-H bending

frequencies of the aromatic ring hydrogens.

8-Position Specificity: Carboxylic acids at the 8-position are sterically crowded by the ring

nitrogen (peri-position). This often leads to intramolecular hydrogen bonding or specific

packing effects visible as broadening in the carbonyl region compared to the more "free" 3-

or 4-carboxylic acids.

Comparison 3: Sampling Techniques (ATR vs. KBr)
Method Pros Cons Recommendation

ATR (Attenuated Total

Reflectance)

Fast; minimal prep.[1]

Good for surface

analysis.

Weaker intensity for

broad O-H bands;

peak shifts (~2-5

cm⁻¹) possible.[1]

Best for Routine ID

KBr Pellet

High resolution;

excellent for broad O-

H envelope

visualization.

Hygroscopic KBr can

introduce water peaks

(3400 cm⁻¹)

interfering with O-H.

Best for Publication

Data
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Visual Workflows
Diagram 1: Spectral Analysis Decision Tree
This flowchart guides the researcher through the logical steps of confirming the compound's

identity using FTIR.
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Start: Acquire Spectrum
(4000 - 400 cm⁻¹)

Check 3300-2500 cm⁻¹
Broad Envelope?

Confirmed:
Carboxylic Acid Present

Yes

Check 2980-2850 cm⁻¹
Sharp Peaks on Envelope?

Confirmed:
Aliphatic Methyls Present

Yes (2960/2870 cm⁻¹)

Check 1720-1680 cm⁻¹
Strong C=O Peak?

Confirmed:
Quinoline Core

Yes

Check 1500-600 cm⁻¹
Methyl Bend (~1380) & C-O (~1280)

Identity Validated:
2,4-Dimethylquinoline-8-carboxylic acid

Matches Pattern

Click to download full resolution via product page
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Caption: Logical decision tree for validating 2,4-Dimethylquinoline-8-carboxylic acid via

FTIR.

Experimental Protocol: Sample Preparation (KBr
Pellet)
To ensure high-quality spectral data suitable for publication or regulatory filing, follow this "Self-

Validating" protocol.

Objective: Obtain a transmission spectrum with >80% transmittance baseline and no moisture

interference.

Dry the Sample: Ensure the 2,4-Dimethylquinoline-8-carboxylic acid is dried in a vacuum

oven at 40°C for 2 hours to remove surface moisture (critical for the O-H region).

Ratio: Mix 1-2 mg of sample with 200 mg of spectroscopic grade KBr (Potassium Bromide).

Grinding: Grind the mixture in an agate mortar for 3-5 minutes.

Validation: The powder should be fine enough to not sparkle under light (particle size <

wavelength of IR light to prevent scattering).

Pressing: Press at 8-10 tons of pressure for 2 minutes under vacuum (to remove trapped

air).

Visual Check: The resulting pellet should be transparent/glassy, not cloudy.

Acquisition:

Resolution: 4 cm⁻¹[1]

Scans: 32 or 64

Background: Fresh KBr blank pellet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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